Cas no 588720-10-9 (Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester)
588720-10-9 structure
Product Name:Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester
CAS No:588720-10-9
MF:C10H9ClN2O2
MW:224.643661260605
CID:4052279
PubChem ID:22565801
Update Time:2025-04-22
Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester
- ethyl 7-chloropyrrolo[1,2-c]pyrimidine-3-carboxylate
- 588720-10-9
- DB-401594
- SCHEMBL5917850
-
- Inchi: 1S/C10H9ClN2O2/c1-2-15-10(14)8-5-7-3-4-9(11)13(7)6-12-8/h3-6H,2H2,1H3
- InChI Key: CUKZVIWCMOSBDK-UHFFFAOYSA-N
- SMILES: C1=NC(C(OCC)=O)=CC2=CC=C(Cl)N12
Computed Properties
- Exact Mass: 224.0352552Da
- Monoisotopic Mass: 224.0352552Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.6Ų
Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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